(E)-2-((1H-benzo[d]imidazol-2-yl)thio)-N'-(2-hydroxy-1,2-diphenylethylidene)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-((1H-benzo[d]imidazol-2-yl)thio)-N'-(2-hydroxy-1,2-diphenylethylidene)acetohydrazide is a useful research compound. Its molecular formula is C23H20N4O2S and its molecular weight is 416.5. The purity is usually 95%.
BenchChem offers high-quality (E)-2-((1H-benzo[d]imidazol-2-yl)thio)-N'-(2-hydroxy-1,2-diphenylethylidene)acetohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-((1H-benzo[d]imidazol-2-yl)thio)-N'-(2-hydroxy-1,2-diphenylethylidene)acetohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antioxidant Activities
A study by Alp et al. (2015) synthesized derivatives of 1H-benzimidazole, including compounds structurally related to the given chemical, and evaluated their antioxidant properties. They discovered that some compounds exhibited significant in vitro antioxidant activities by inhibiting lipid peroxidation and demonstrating free radical scavenging capacities (Alp et al., 2015).
Anticancer Agents
Research has focused on the synthesis of benzimidazole derivatives, including structures akin to the mentioned compound, to explore their potential as anticancer agents. Osmaniye et al. (2018) reported the synthesis of new benzothiazole acylhydrazones, investigating their anticancer activity. The compounds showed promising results against various cancer cell lines, highlighting their potential as anticancer agents (Osmaniye et al., 2018).
Antimicrobial Studies
Another area of interest is the antimicrobial potential of benzimidazole derivatives. Khairwar et al. (2021) synthesized novel fused heterocyclic compounds, including 1H-benzimidazol-2-ylthio acetohydrazide derivatives, and assessed their antimicrobial activities. The synthesized compounds exhibited notable antimicrobial properties, suggesting their utility in combating microbial infections (Khairwar et al., 2021).
Novel Conformers and Spectroscopic Analysis
The synthesis and characterization of novel conformers of related compounds have also been a focus. A study by Evrard et al. (2022) synthesized new N-acylhydrazones containing the imidazo[1,2-a]pyridine scaffold, revealing the existence of two conformers through spectroscopic analysis. This research contributes to the understanding of the structural dynamics of these compounds (Evrard et al., 2022).
Antitumor Activities
Liu et al. (2012) synthesized acetylhydrazone derivatives containing benzimidazole moieties and evaluated their antitumor activities against various cancer cells. Some derivatives showed excellent cancer inhibitory activity, underlining the therapeutic potential of these compounds (Liu et al., 2012).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(E)-(2-hydroxy-1,2-diphenylethylidene)amino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O2S/c28-20(15-30-23-24-18-13-7-8-14-19(18)25-23)26-27-21(16-9-3-1-4-10-16)22(29)17-11-5-2-6-12-17/h1-14,22,29H,15H2,(H,24,25)(H,26,28)/b27-21+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLWSHDKJZYNCLE-SZXQPVLSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=NNC(=O)CSC2=NC3=CC=CC=C3N2)C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C(/C(=N/NC(=O)CSC2=NC3=CC=CC=C3N2)/C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-((1H-benzo[d]imidazol-2-yl)thio)-N'-(2-hydroxy-1,2-diphenylethylidene)acetohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.